![molecular formula C16H17NO4S B2425748 Methyl 4-{[(methylsulfonyl)(phenyl)amino]methyl}benzoate CAS No. 333357-36-1](/img/structure/B2425748.png)
Methyl 4-{[(methylsulfonyl)(phenyl)amino]methyl}benzoate
Overview
Description
“Methyl 4-{[(methylsulfonyl)(phenyl)amino]methyl}benzoate” is a chemical compound with the molecular formula C16H17NO4S . It has an average mass of 319.38 Da and a monoisotopic mass of 291.056519 Da . It is also known by its IUPAC name, methyl 4-{[(methylsulfonyl)anilino]methyl}benzoate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C16H17NO4S/c1-21-16(18)14-10-8-13(9-11-14)12-17(22(2,19)20)15-6-4-3-5-7-15/h3-11H,12H2,1-2H3 . This code provides a specific description of the compound’s molecular structure, including the arrangement and bonding of its atoms.Physical And Chemical Properties Analysis
The compound has an average mass of 319.38 Da and a monoisotopic mass of 291.056519 Da . Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the search results.Scientific Research Applications
- Research : A novel series of benzimidazole derivatives, including those with a 4-(methylsulfonyl)phenyl pharmacophore, were synthesized and evaluated. Some compounds showed selective inhibition of COX-2 isozyme, making them potential anti-inflammatory agents .
- Findings : Several synthesized compounds demonstrated good anti-inflammatory activity. Notably, compound 11b exhibited potent COX-2 inhibitory activity and safety regarding ulcerogenic liability .
- Research : The synthesized benzimidazole derivatives were assessed in vitro as COX-1/COX-2 inhibitors. Compound 11b showed remarkable COX-2 inhibitory activity (IC50 = 0.10 μM) and selectivity .
- Insights : In silico prediction of physicochemical properties, ADME (absorption, distribution, metabolism, excretion), and drug-likeness profiles was performed. These findings guide compound optimization .
Cyclooxygenase-2 (COX-2) Inhibition
Anti-Inflammatory Activity
In Vitro COX Inhibition Assays
Drug-Likeness and ADME Properties
Impurity Identification
Mechanism of Action
Mode of Action
It is likely that the compound interacts with its targets through its sulfonyl and amino groups, which are common functional groups involved in protein binding .
Pharmacokinetics
The presence of the methyl and sulfonyl groups may influence its absorption and distribution in the body .
properties
IUPAC Name |
methyl 4-[(N-methylsulfonylanilino)methyl]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO4S/c1-21-16(18)14-10-8-13(9-11-14)12-17(22(2,19)20)15-6-4-3-5-7-15/h3-11H,12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVDMKFBCJZOWFD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)CN(C2=CC=CC=C2)S(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-([(methylsulfonyl)(phenyl)amino]methyl)benzoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-(thiophen-2-yl)acetamide](/img/structure/B2425666.png)
![N-[3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-yl]benzamide](/img/structure/B2425667.png)
![1-(2,4-Difluorophenyl)-3-{1-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea](/img/structure/B2425670.png)
![3-[(3-Chloro-4-fluorophenyl)carbamoyl]prop-2-enoic acid](/img/structure/B2425671.png)
![3-[4-(1H-imidazol-1-yl)phenyl]-N-(4-methylphenyl)-1H-pyrazole-1-carboxamide](/img/structure/B2425676.png)
![2-{4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-2-methylpropanenitrile](/img/structure/B2425677.png)
![3-methyl-1-(4-methylphenyl)-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid](/img/structure/B2425678.png)
![1-(4-bromophenyl)-6,8-difluoro-3-phenyl-1H-pyrazolo[4,3-c]quinoline](/img/structure/B2425682.png)
![2,3-dihydro-1H-cyclopenta[b]quinolin-9-ol](/img/structure/B2425684.png)
![1-[4-(3,4-Dichlorophenyl)piperazino]-3-phenoxy-2-propanol](/img/structure/B2425686.png)